Cas no 89719-70-0 ((E)-But-2-enedioic acid;8-chloro-1-[(4-methylpiperazin-1-yl)methyl]-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine)

• Product name: (E)-But-2-enedioic acid;8-chloro-1-[(4-methylpiperazin-1-yl)methyl]-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
• CAS No: 89719-70-0
• MF: C₂₆H₂₇ClN₆O₄
• MW: 522.983384370804
• CID: 2683295

(E)-But-2-enedioic acid;8-chloro-1-[(4-methylpiperazin-1-yl)methyl]-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-1-((4-methyl-1-piperazinyl)methyl)-6-phenyl-, (E)-2-butenedioate (1:1)
• (E)-But-2-enedioic acid;8-chloro-1-[(4-methylpiperazin-1-yl)methyl]-6-phenyl-4H-[1,2,4]triazolo[4,3-
• (E)-But-2-enedioic acid;8-chloro-1-[(4-methylpiperazin-1-yl)methyl]-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine

• Inchi： 1S/C22H23ClN6.C4H4O4/c1-27-9-11-28(12-10-27)15-21-26-25-20-14-24-22(16-5-3-2-4-6-16)18-13-17(23)7-8-19(18)29(20)21;5-3(6)1-2-4(7)8/h2-8,13H,9-12,14-15H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： ZNJAOPSXEXUAEI-WLHGVMLRSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NCC1=NN=C(CN3CCN(C)CC3)N12.OC(/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 705
• Topological Polar Surface Area: 124